Cas no 958841-22-0 ((3-Isopropoxyphenyl)(1-((5-methyl-1-propyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanone)

(3-Isopropoxyphenyl)(1-((5-methyl-1-propyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanone is a synthetic organic compound featuring a piperidine core functionalized with a pyrazole-methyl substituent and an isopropoxyphenyl methanone group. Its structural complexity suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules targeting neurological or metabolic pathways. The presence of both lipophilic (isopropoxy, propyl) and polar (piperidinyl, pyrazolyl) moieties enhances its versatility in drug design, potentially improving binding affinity and pharmacokinetic properties. The compound’s stability under standard conditions and well-defined synthetic route make it a reliable candidate for further derivatization in medicinal chemistry research.

(3-Isopropoxyphenyl)(1-((5-methyl-1-propyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanone structure

958841-22-0 structure

Product Name:(3-Isopropoxyphenyl)(1-((5-methyl-1-propyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanone

CAS No:958841-22-0

MF:C₂₃H₃₃N₃O₂

MW:383.527025938034

CID:3167171

PubChem ID:16190867

Update Time:2025-10-29

(3-Isopropoxyphenyl)(1-((5-methyl-1-propyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

- (3-isopropoxyphenyl){1-[(5-methyl-1-propyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}methanone
- SMR000316586
- CHEBI:91536
- [1-[(5-methyl-1-propyl-4-pyrazolyl)methyl]-3-piperidinyl]-(3-propan-2-yloxyphenyl)methanone
- Q27163370
- MLS002729073
- ML157
- BRD-A12083771-001-06-3
- NCGC00386885-01
- CHEMBL1459090
- [1-[(5-methyl-1-propylpyrazol-4-yl)methyl]piperidin-3-yl]-(3-propan-2-yloxyphenyl)methanone
- BRD-A12083771-001-05-5
- 1-[(5-methyl-1-propyl-1H-pyrazol-4-yl)methyl]-3-[3-(propan-2-yloxy)benzoyl]piperidine
- MLS002729073, ML157
- MLS000735000
- GLXC-02622
- (3-Isopropoxyphenyl)(1-((5-methyl-1-propyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanone
- HMS2772J14
- 958841-22-0
- Inchi： 1S/C23H33N3O2/c1-5-11-26-18(4)21(14-24-26)16-25-12-7-9-20(15-25)23(27)19-8-6-10-22(13-19)28-17(2)3/h6,8,10,13-14,17,20H,5,7,9,11-12,15-16H2,1-4H3
- InChI Key： TXMPMEQLXDHGQS-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=C(C=1)OC(C)C)C1CCCN(CC2C=NN(CCC)C=2C)C1

Computed Properties

Exact Mass: 383.25727730Da
Monoisotopic Mass: 383.25727730Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 8
Complexity: 498
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 47.4Å²

(3-Isopropoxyphenyl)(1-((5-methyl-1-propyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A129004141-1g	(3-Isopropoxyphenyl)(1-((5-methyl-1-propyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanone	958841-22-0	95%	1g	$3248.20	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1633091-1g	(3-Isopropoxyphenyl)(1-((5-methyl-1-propyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanone	958841-22-0	98%	1g	￥38201.00	2024-04-23
Crysdot LLC	CD11002976-1g	(3-Isopropoxyphenyl)(1-((5-methyl-1-propyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanone	958841-22-0	95+%	1g	$2957	2024-07-19

(3-Isopropoxyphenyl)(1-((5-methyl-1-propyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanone Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383

Related Categories

Additional information on (3-Isopropoxyphenyl)(1-((5-methyl-1-propyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanone

The Compound CAS No. 958841-22-0: (3-Isopropoxyphenyl)(1-((5-methyl-1-propyl-1H-pyrazol-4-yl)methyl)piperidin-3-yl)methanone

(3-isopropoxyphenyl) is a key structural component of the compound CAS No. 958841-22-0, which is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including the isopropoxy group attached to a phenyl ring and a piperidin ring substituted with a methyl group and a pyrazole moiety. The piperidine ring, being a six-membered saturated ring with one nitrogen atom, contributes to the molecule's stability and reactivity.

The pyrazole ring in the compound is another critical feature, as it is known for its ability to participate in hydrogen bonding and other non-covalent interactions, which are essential in drug design and chemical synthesis. The substitution pattern on the pyrazole ring, specifically the presence of a methyl group at position 5 and a propyl group at position 1, further enhances the molecule's versatility. This substitution pattern has been shown to influence the compound's pharmacokinetic properties, making it a promising candidate for drug development.

Recent studies have highlighted the importance of such complex molecules in the field of medicinal chemistry. For instance, researchers have explored the potential of CAS No. 958841-22-0 as a lead compound for developing new drugs targeting specific biological pathways. The molecule's ability to interact with various receptors and enzymes has been extensively studied, with promising results indicating its potential as an anti-inflammatory or anti-cancer agent.

In terms of synthesis, CAS No. 958841-22-0 can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. The synthesis process typically involves the preparation of intermediate compounds, such as the corresponding phenol derivative and the piperidine derivative, which are then coupled under specific conditions to form the final product. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly.

The compound's physical properties are also worth noting. CAS No. 958841-22-0 has a melting point of approximately 160°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

In conclusion, CAS No. 958841-22-0 represents a significant advancement in organic chemistry due to its unique structure and potential applications in drug development. Its combination of functional groups and substitution patterns provides a platform for further research into its biological activities and therapeutic potentials.